Cas no 786686-79-1 (Olanzapine-d)

• Product Name: Olanzapine-d
• CAS No: 786686-79-1
• MF: C₁₇H₁₇D₃N₄S
• MW: 315.451
• CID: 554685
• PubChem ID: 136102015
• Update Time: 2025-11-02

Olanzapine-d Chemical and Physical Properties

Names and Identifiers

• 10H-Thieno[2,3-b][1,5]benzodiazepine,2-methyl-4-[4-(methyl-d3)-1-piperazinyl]- (9CI)
• Olanzapine-d3
• Olanzapine-methyl-d3
• 2-methyl-4-(4-methyl-D3-piperazin-1-yl)-10H-benzo[b]thieno[2,3-e][1,4]diazepine
• Integrol-d3
• Lanzac-d3
• Oleanz-d3
• Oliza-d3
• Oltal-d3
• Zyprexa-d3
• Olanzapine-d
• 786686-79-1
• CS-0111895
• DTXSID80662160
• Olanzapine-d3 (4-methyl-d3-piperazinyl)
• AKOS030242791
• 5-METHYL-8-[4-((2)H?)METHYLPIPERAZIN-1-YL]-4-THIA-2,9-DIAZATRICYCLO[8.4.0.0(3),?]TETRADECA-1(14),3(7),5,8,10,12-HEXAENE
• AS-6016
• F91213
• 2-Methyl-4-[4-(~2~H_3_)methylpiperazin-1-yl]-5H-thieno[2,3-b][1,5]benzodiazepine
• AKOS037645326
• Olanzapine-d3 (1.0mg/ml in Acetonitrile)
• ARD10167D3
• 2-methyl-4-[4-(trideuteriomethyl)piperazin-1-yl]-10H-thieno[2,3-b][1,5]benzodiazepine
• 1ST10167D3
• SCHEMBL3058260
• Olanzapine-D3 1.0 mg/ml in Acetonitrile
• LY 170053-d3
• HY-14541S
• LY170053 D3

• Inchi： InChI=1S/C17H20N4S/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)22-12/h3-6,11,19H,7-10H2,1-2H3/i2D3
• InChI Key： KVWDHTXUZHCGIO-BMSJAHLVSA-N
• SMILES： CC1=CC2=C(S1)NC3=CC=CC=C3N=C2N4CCN(CC4)C

Computed Properties

• Exact Mass: 315.16000
• Monoisotopic Mass: 315.15969807g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Melting Point: 188-190°C
• PSA: 59.11000
• LogP: 2.88860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on Olanzapine-d

Comprehensive Guide to Olanzapine-d (CAS No. 786686-79-1): Properties, Applications, and Market Insights

Olanzapine-d, a deuterated analog of the widely used antipsychotic Olanzapine, has garnered significant attention in pharmaceutical research and development. With the CAS number 786686-79-1, this compound is specifically designed for use as an internal standard in mass spectrometry and other analytical techniques. The deuterium substitution in Olanzapine-d enhances its stability, making it invaluable for pharmacokinetic studies and drug metabolism research. Researchers and pharmaceutical companies are increasingly leveraging this compound to improve the accuracy and reliability of their analytical methods.

The unique properties of Olanzapine-d stem from its isotopic labeling. Deuterium, a stable isotope of hydrogen, replaces one or more hydrogen atoms in the Olanzapine molecule, resulting in a compound with nearly identical chemical behavior but distinct mass spectral characteristics. This makes Olanzapine-d an excellent choice for quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). The demand for high-purity Olanzapine-d standards has surged, driven by the growing need for precise drug monitoring and therapeutic drug management.

In recent years, the pharmaceutical industry has witnessed a rising interest in deuterated drugs, a trend that has positively impacted the market for Olanzapine-d. Deuterium-labeled compounds like Olanzapine-d are not only used as analytical standards but also explored for their potential in drug development. The concept of "heavy drugs," where deuterium substitution can alter metabolic pathways and improve drug efficacy, is a hot topic in medicinal chemistry. This has led to increased research into Olanzapine-d and similar compounds, with scientists investigating their potential to enhance therapeutic outcomes.

The application of Olanzapine-d extends beyond research laboratories. Clinical laboratories and diagnostic centers utilize this compound to ensure accurate measurements of Olanzapine levels in patient samples. Given the importance of therapeutic drug monitoring in mental health treatment, the role of Olanzapine-d cannot be overstated. Patients undergoing treatment with Olanzapine often require regular monitoring to optimize dosage and minimize side effects, and Olanzapine-d plays a critical role in achieving this precision.

From a market perspective, the demand for Olanzapine-d is expected to grow steadily. The global emphasis on personalized medicine and the increasing prevalence of mental health disorders are key drivers. Additionally, advancements in analytical technologies, such as high-resolution mass spectrometry, are creating new opportunities for the use of Olanzapine-d. Suppliers and manufacturers are focusing on producing high-quality, certified reference materials to meet the stringent requirements of regulatory agencies and research institutions.

For researchers and professionals seeking reliable information on Olanzapine-d (CAS No. 786686-79-1), it is essential to source the compound from reputable suppliers. Quality, purity, and certification are critical factors to consider, as they directly impact the accuracy of analytical results. Furthermore, staying updated with the latest research and market trends can provide valuable insights into the evolving applications of Olanzapine-d.

In conclusion, Olanzapine-d is a vital tool in modern pharmaceutical and clinical research. Its unique properties and applications make it indispensable for drug analysis, therapeutic monitoring, and innovative drug development. As the scientific community continues to explore the potential of deuterated compounds, Olanzapine-d is poised to remain at the forefront of this exciting field.